Cas no 857283-57-9 (N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine)

• Product Name: N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine
• CAS No: 857283-57-9
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 719749
• PubChem ID: 7162097
• Update Time: 2025-10-29

N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[(5-methyl-3-phenylisoxazol-4-yl)methyl]amine
• 4-Isoxazolemethanamine,N,5-dimethyl-3-phenyl-
• N-methyl-1-(5-methyl-3-phenyl-1,2-oxazol-4-yl)methanamine
• methyl[(5-methyl-3-phenyl-1,2-oxazol-4-yl)methyl]amine
• DB-076409
• DTXSID50428154
• J-523715
• MS-22286
• 857283-57-9
• N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine

• Inchi： 1S/C12H14N2O/c1-9-11(8-13-2)12(14-15-9)10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
• InChI Key： IEMWBRRLWLUKQI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CNC)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.072
• Boiling Point: 346.5°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.54
• PSA: 38.06000
• LogP: 2.76030

N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Additional information on N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine

N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine (CAS 857283-57-9): A Comprehensive Overview

N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine (CAS 857283-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This isoxazole derivative features a unique molecular structure combining a phenyl ring with an isoxazole core, making it particularly interesting for drug discovery applications. The compound's systematic name reflects its methylamine substitution pattern, which contributes to its distinctive chemical properties.

The growing interest in N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine stems from its potential as a building block for more complex molecules. Researchers are particularly intrigued by its isoxazole-methylamine hybrid structure, which offers multiple sites for chemical modification. This characteristic makes it valuable for creating libraries of compounds in medicinal chemistry programs. The CAS 857283-57-9 identifier ensures precise identification of this compound in global chemical databases and research publications.

Recent scientific literature highlights the importance of 5-methyl-3-phenylisoxazole derivatives in developing new therapeutic agents. The N-methyl-N-(isoxazolyl)methylamine moiety present in this compound has shown promise in modulating biological targets, particularly in neurological and inflammatory pathways. Pharmaceutical companies are exploring its potential in small molecule drug development, especially for conditions requiring targeted molecular interventions.

The synthesis of N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable production methods. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality and consistency.

From a commercial perspective, CAS 857283-57-9 represents a niche but growing segment in the fine chemicals market. Suppliers offering this compound often provide custom synthesis services and bulk quantities for research institutions. The pricing of N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine varies depending on purity requirements and order volume, with current market trends showing steady demand from pharmaceutical research organizations.

Storage and handling of N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including the use of personal protective equipment and adequate ventilation. The compound's stability profile suggests long-term storage under inert atmosphere at controlled temperatures.

Emerging applications for isoxazole-containing compounds like CAS 857283-57-9 extend beyond traditional pharmaceutical uses. Recent studies explore their potential in material science and catalysis, where their unique electronic properties may offer advantages. The N-methylamine functional group in particular has shown interesting interactions with various metal centers, opening possibilities in coordination chemistry.

Quality control standards for N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine typically require ≥95% purity for research applications, with higher grades available for specialized uses. Analytical certificates accompanying commercial samples provide detailed information about impurity profiles and structural confirmation, essential for reproducibility in scientific studies.

The intellectual property landscape surrounding 5-methyl-3-phenylisoxazole derivatives continues to evolve, with several patents covering synthetic methods and specific applications of related compounds. Researchers working with CAS 857283-57-9 should conduct thorough patent searches to ensure freedom-to-operate in their intended applications.

Future research directions for N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine may include exploration of its biological activity through high-throughput screening programs, as well as development of improved synthetic routes. The compound's modular structure makes it particularly suitable for combinatorial chemistry approaches and structure-activity relationship studies.

From an environmental perspective, isoxazole derivatives like CAS 857283-57-9 are subject to standard regulations governing organic chemical substances. Proper waste disposal procedures should be followed according to local environmental protection guidelines, with particular attention to preventing contamination of water systems.

The global market for specialized heterocyclic compounds such as N-Methyl-N-(5-methyl-3-phenylisoxazol-4-yl)methylamine reflects broader trends in pharmaceutical research investment. As drug discovery programs increasingly target complex biological pathways, demand for structurally diverse building blocks like this isoxazole-methylamine hybrid is expected to remain strong in the coming years.